Cas no 21547-80-8 (2-(1h-benzimidazol-2-ylsulfanyl)-1-phenylethanone;hydrochloride)

• Product Name: 2-(1h-benzimidazol-2-ylsulfanyl)-1-phenylethanone;hydrochloride
• CAS No: 21547-80-8
• MF: C₁₅H₁₃ClN₂OS
• MW: 304.794521093369
• CID: 1408597
• PubChem ID: 54612111
• Update Time: 2025-04-20

2-(1h-benzimidazol-2-ylsulfanyl)-1-phenylethanone;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1h-benzimidazol-2-ylsulfanyl)-1-phenylethanone;hydrochloride
• NSC-80242
• DTXSID40715484
• NSC80242
• 2-[(1H-Benzimidazol-2-yl)sulfanyl]-1-phenylethan-1-one--hydrogen chloride (1/1)
• 21547-80-8

• Inchi： 1S/C15H12N2OS.ClH/c18-14(11-6-2-1-3-7-11)10-19-15-16-12-8-4-5-9-13(12)17-15;/h1-9H,10H2,(H,16,17);1H
• InChI Key： FJBYXSXVKJIDIP-UHFFFAOYSA-N
• SMILES： Cl.S(CC(C1C=CC=CC=1)=O)C1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 268.06716
• Monoisotopic Mass: 304.0437119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71Ų

Experimental Properties

• PSA: 45.75